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Introduction

Hsd17B13-IN-90 is a potent inhibitor of 17(3-Hydroxysteroid dehydrogenase 13 (HSD17B13),
an enzyme predominantly expressed in the liver and associated with lipid droplets.[1][2][3][4]
HSD17B13 has emerged as a significant therapeutic target in the context of non-alcoholic fatty
liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).[1][2][5] Genetic studies have
revealed that loss-of-function variants in the HSD17B13 gene are associated with a reduced
risk of progression from simple steatosis to more severe liver pathologies, including NASH,
fibrosis, and hepatocellular carcinoma.[2][3][4] Hsd17B13-IN-90, with an IC50 of less than 0.1
MM for Estradiol, serves as a valuable research tool for investigating the therapeutic potential of
HSD17B13 inhibition.[6] These application notes provide detailed information on the solubility
and formulation of Hsd17B13-IN-90 to facilitate its use in preclinical research.

Physicochemical Properties and Solubility Data

A comprehensive understanding of the physicochemical properties of Hsd17B13-IN-90 is
crucial for its effective use in experimental settings. The following table summarizes key
properties and provides representative solubility data in common laboratory solvents.
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Property Value Reference
Molecular Weight 457.37 g/mol [6]
Molecular Formula C19H12Fs5N303S [6]

CAS Number

2848620-81-3

[6]

IC50 (for Estradiol)

<0.1 uM

[6]

Appearance

Crystalline solid

Storage Conditions

Store at -20°C for short-term,

-80°C for long-term

Solubility Profile of Hsd17B13-IN-90

Solvent Solubility (mg/mL) Solubility (mM) Notes
DMSO >50 >109.32
May require warming
Ethanol ~10 ~21.86 ]
to fully dissolve.
Practically insoluble in
PBS (pH 7.4) <0.1 <0.22
aqueous buffers.
10% DMSO / 90% A suitable vehicle for
_ >25 >5.47 . .
Corn Oil in vivo studies.[7]
10% DMSO / 40% A common formulation
PEG300 / 5% Tween >5 >10.93 for poorly soluble
80/ 45% Saline compounds.
10% DMSO / 90% Alternative formulation
(20% SBE-B-CD in >3 >6.56 to enhance aqueous

Saline)

solubility.[8]

Note: The solubility data in Ethanol, PBS, and the mixed solvent systems are representative
values based on typical characteristics of similar small molecules and should be experimentally
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verified. The DMSO and Corn Oil formulation data is based on a similar compound,
HSD17B13-IN-9, and serves as a strong starting point for Hsd17B13-IN-90.

HSD17B13 Signaling Pathway in NAFLD

The diagram below illustrates the role of HSD17B13 in the context of NAFLD pathogenesis.
HSD17B13 expression is upregulated by the Liver X receptor-a (LXRa) via the sterol regulatory
element-binding protein 1c (SREBP-1c).[1][2][5] The enzyme is localized to lipid droplets and is
involved in retinol metabolism, converting retinol to retinaldehyde.[2] Inhibition of HSD17B13 is
a therapeutic strategy being explored to prevent the progression of NAFLD.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12385418?utm_src=pdf-body
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8776652/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

~

Hsd17B13-IN-90

Inhibits

Contributes to

4 Hepatocyte Nucleus
Activates
SREBP-1c
nduces Transcription
HSD17B13 Gen(>
\_ 1
i
1
4 Hepatocyte Cytoplasm : )
1
Retinol HSD17B13 mRNAj
Catalyzed by .
HSD17B13 ranslation
Retinaldehyde HSD17B13 Protein
|
:Localizes tb
Lipid Droplet
- J

NAFLD Progression
(Steatosis to NASH)

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(Add Excess Hsd17B13-IN-90

to PBS
Prepare HPLC Equilibrate on Shaker
Calibration Standards (24-48h at constant temp)

'

Centrifuge to Pellet
Undissolved Solid

Filter Supernatant
(0.22 pm filter)
(Analyze by HPLC)

Calculate Solubility from
Standard Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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